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molecular formula C8H8O3S B8467299 4-Hydroxy-3-methylsulfanylbenzoic acid

4-Hydroxy-3-methylsulfanylbenzoic acid

Cat. No. B8467299
M. Wt: 184.21 g/mol
InChI Key: RFZWUDLNHIWPJP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07582660B2

Procedure details

A suspension of 7c (0.5 g; 2.5 mmol) in glacial acetic acid/48% strength hydrobromic acid (1+1, 7 ml) was stirred under reflux for 6 h. The reaction mixture was cooled, added to H2O (20 ml) and adjusted to pH 2 using 10% strength Na2CO3 solution. The aqueous solution was extracted with diethyl ether (4×20 ml). The combined organic extract was washed with saturated NaCl solution (2×), dried over Na2SO4 and concentrated. On standing at room temperature, the off-brown oily residue (7d) crystallized out. The crystals were triturated with H2O, filtered off and dried.
Name
7c
Quantity
0.5 g
Type
reactant
Reaction Step One
Name
hydrobromic acid
Quantity
7 mL
Type
reactant
Reaction Step One
Name
acetic acid
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
H2O
Quantity
20 mL
Type
reactant
Reaction Step Two
Name
Na2CO3
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
4-Hydroxy-3-methylsulfanylbenzoic acid

Identifiers

REACTION_CXSMILES
C[O:2][C:3]1[CH:11]=[CH:10][C:6]([C:7]([OH:9])=[O:8])=[CH:5][C:4]=1[S:12][CH3:13].Br.O.C([O-])([O-])=O.[Na+].[Na+]>C(O)(=O)C>[OH:2][C:3]1[CH:11]=[CH:10][C:6]([C:7]([OH:9])=[O:8])=[CH:5][C:4]=1[S:12][CH3:13] |f:3.4.5|

Inputs

Step One
Name
7c
Quantity
0.5 g
Type
reactant
Smiles
COC1=C(C=C(C(=O)O)C=C1)SC
Name
hydrobromic acid
Quantity
7 mL
Type
reactant
Smiles
Br
Name
acetic acid
Quantity
0 (± 1) mol
Type
solvent
Smiles
C(C)(=O)O
Step Two
Name
H2O
Quantity
20 mL
Type
reactant
Smiles
O
Step Three
Name
Na2CO3
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(=O)([O-])[O-].[Na+].[Na+]

Conditions

Stirring
Type
CUSTOM
Details
was stirred
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
under reflux for 6 h
Duration
6 h
TEMPERATURE
Type
TEMPERATURE
Details
The reaction mixture was cooled
EXTRACTION
Type
EXTRACTION
Details
The aqueous solution was extracted with diethyl ether (4×20 ml)
EXTRACTION
Type
EXTRACTION
Details
The combined organic extract
WASH
Type
WASH
Details
was washed with saturated NaCl solution (2×)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over Na2SO4
CONCENTRATION
Type
CONCENTRATION
Details
concentrated
CUSTOM
Type
CUSTOM
Details
On standing at room temperature
CUSTOM
Type
CUSTOM
Details
the off-brown oily residue (7d) crystallized out
CUSTOM
Type
CUSTOM
Details
The crystals were triturated with H2O
FILTRATION
Type
FILTRATION
Details
filtered off
CUSTOM
Type
CUSTOM
Details
dried

Outcomes

Product
Name
4-Hydroxy-3-methylsulfanylbenzoic acid
Type
Smiles
OC1=C(C=C(C(=O)O)C=C1)SC

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.